Cas no 882066-06-0 (5,11-bis(2-Ethylhexyl)-3,9-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5,11-dihydroindolo[3,2-b ]carbazole)

• Product Name: 5,11-bis(2-Ethylhexyl)-3,9-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5,11-dihydroindolo[3,2-b ]carbazole
• CAS No: 882066-06-0
• MF: C₄₆H₆₆B₂N₂O₄
• MW: 732.649253368378
• CID: 2661986
• PubChem ID: 101396883
• Update Time: 2024-10-26

5,11-bis(2-Ethylhexyl)-3,9-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5,11-dihydroindolo[3,2-b ]carbazole Chemical and Physical Properties

Names and Identifiers

• 5,11-Bis(2-ethylhexyl)-3,9-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5,11-dihydroindolo[3,2-b ]carbazole
• 882066-06-0
• DB-219213
• 5,11-Bis(2-ethylhexyl)-3,9-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5,11-dihydroindolo[3,2-b]carbazole
• CS-0435237
• 5,11-bis(2-Ethylhexyl)-3,9-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5,11-dihydroindolo[3,2-b ]carbazole

• Inchi： 1S/C46H66B2N2O4/c1-13-17-19-31(15-3)29-49-39-25-33(47-51-43(5,6)44(7,8)52-47)21-23-35(39)37-28-42-38(27-41(37)49)36-24-22-34(48-53-45(9,10)46(11,12)54-48)26-40(36)50(42)30-32(16-4)20-18-14-2/h21-28,31-32H,13-20,29-30H2,1-12H3
• InChI Key： HCKKXQHBFCLBSY-UHFFFAOYSA-N
• SMILES： N1(CC(CC)CCCC)C2=C(C=CC(B3OC(C)(C)C(C)(C)O3)=C2)C2=C1C=C1C3=C(N(CC(CC)CCCC)C1=C2)C=C(B1OC(C)(C)C(C)(C)O1)C=C3

Computed Properties

• Exact Mass: 732.5208689g/mol
• Monoisotopic Mass: 732.5208689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 54
• Rotatable Bond Count: 14
• Complexity: 1130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyrrolocarbazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles Pyrrolocarbazoles